Cas no 62425-28-9 (Undecanoic acid, phenyl-, methyl ester)
62425-28-9 structure
Product Name:Undecanoic acid, phenyl-, methyl ester
CAS No:62425-28-9
MF:C18H28O2
MW:276.413725852966
CID:445250
PubChem ID:71386556
Update Time:2025-04-19
Undecanoic acid, phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Undecanoic acid, phenyl-, methyl ester
- methyl 2-phenylundecanoate
- 62425-28-9
- DTXSID20808727
-
- Inchi: 1S/C18H28O2/c1-3-4-5-6-7-8-12-15-17(18(19)20-2)16-13-10-9-11-14-16/h9-11,13-14,17H,3-8,12,15H2,1-2H3
- InChI Key: BOZNIVWXRHNNML-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1C=CC=CC=1)CCCCCCCCC)=O
Computed Properties
- Exact Mass: 276.20904
- Monoisotopic Mass: 276.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 11
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Undecanoic acid, phenyl-, methyl ester Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
62425-28-9 (Undecanoic acid, phenyl-, methyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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